Cas no 338960-27-3 (ethyl 2-(5-amino-2,4-dichlorophenoxy)acetate)

• Product Name: ethyl 2-(5-amino-2,4-dichlorophenoxy)acetate
• CAS No: 338960-27-3
• MF: C₁₀H₁₁Cl₂NO₃
• MW: 264.105241060257
• CID: 2116093
• PubChem ID: 302768
• Update Time: 2025-05-25

ethyl 2-(5-amino-2,4-dichlorophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-amino-2,4-dichlorophenoxy)acetate
• 338960-27-3
• HMS2660E13
• MLS000707234
• MFCD00974418
• SMR000334625
• CHEMBL1719183
• Oprea1_007482
• SB81512
• ethyl2-(5-amino-2,4-dichlorophenoxy)acetate
• NSC190487
• AKOS005070662
• NSC-190487
• SCHEMBL2789871
• 5L-303S
• DA-34456

• Inchi： 1S/C10H11Cl2NO3/c1-2-15-10(14)5-16-9-4-8(13)6(11)3-7(9)12/h3-4H,2,5,13H2,1H3
• InChI Key： KNUNWPYYVWQGTK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OCC(=O)OCC)N)Cl

Computed Properties

• Exact Mass: 263.0115986Da
• Monoisotopic Mass: 263.0115986Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Melting Point: 86-88°

ethyl 2-(5-amino-2,4-dichlorophenoxy)acetate Security Information

• HazardClass：IRRITANT

Additional information on ethyl 2-(5-amino-2,4-dichlorophenoxy)acetate

Ethyl 2-(5-Amino-2,4-Dichlorophenoxy)Acetate: A Comprehensive Overview

Ethyl 2-(5-amino-2,4-dichlorophenoxy)acetate, with the CAS number 338960-27-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenoxy group substituted with amino and dichloro functionalities. The molecule's versatility has led to its exploration in various applications, particularly in the development of bioactive compounds and as an intermediate in synthetic processes.

The synthesis of ethyl 2-(5-amino-2,4-dichlorophenoxy)acetate involves a series of well-established organic reactions. The starting material typically includes a substituted phenol derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the phenoxy group. Subsequent steps involve the introduction of the amino and dichloro substituents, followed by esterification to yield the final product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more scalable and environmentally friendly.

One of the most promising areas of research for this compound is its potential as a precursor in drug development. Studies have shown that ethyl 2-(5-amino-2,4-dichlorophenoxy)acetate can serve as an intermediate in the synthesis of bioactive molecules with antifungal and antibacterial properties. For instance, researchers have explored its role in creating compounds that target specific enzymes involved in fungal growth, demonstrating its potential in combating resistant fungal infections.

In addition to its pharmacological applications, ethyl 2-(5-amino-2,4-dichlorophenoxy)acetate has also been investigated for its role in agrochemicals. Its ability to modulate plant growth hormones makes it a candidate for developing plant growth regulators. Recent studies have highlighted its potential to enhance crop resilience against environmental stressors such as drought and salinity, offering a sustainable approach to modern agriculture.

The structural uniqueness of this compound also lends itself to applications in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored properties. For example, its phenoxy group can participate in supramolecular interactions, making it suitable for designing self-assembling materials or stimuli-responsive polymers.

From a safety standpoint, ethyl 2-(5-amino-2,4-dichlorophenoxy)acetate has undergone preliminary toxicity assessments. These studies indicate that it exhibits low acute toxicity when administered at recommended doses. However, further long-term studies are necessary to fully understand its safety profile and ensure its suitability for therapeutic or agricultural applications.

In conclusion, ethyl 2-(5-amino-2,4-dichlorophenoxy)acetate (CAS No: 338960-27-3) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and reactivity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical applications.